Cas no 1368546-49-9 (3-(morpholin-2-yl)-1H-indole)

• Product Name: 3-(morpholin-2-yl)-1H-indole
• CAS No: 1368546-49-9
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 842932
• PubChem ID: 71464281
• Update Time: 2026-04-29

3-(morpholin-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Indol-3-yl)morpholine
• 1H-Indole, 3-(2-morpholinyl)-
• 3-(morpholin-2-yl)-1H-indole

• Inchi： InChI=1S/C12H14N2O/c1-2-4-11-9(3-1)10(7-14-11)12-8-13-5-6-15-12/h1-4,7,12-14H,5-6,8H2
• InChI Key： XNTVTDNPTYDQBN-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CN2)C3CNCCO3

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-(morpholin-2-yl)-1H-indole

Recent Advances in the Study of 3-(morpholin-2-yl)-1H-indole (CAS: 1368546-49-9) in Chemical Biology and Pharmaceutical Research

The compound 3-(morpholin-2-yl)-1H-indole (CAS: 1368546-49-9) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a morpholine ring fused with an indole core, has attracted significant attention due to its versatile pharmacological properties and potential applications in drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(morpholin-2-yl)-1H-indole exhibit potent inhibitory activity against protein kinases involved in cancer signaling pathways. The research team utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar potency against specific kinase targets. Notably, the morpholine moiety was found to enhance solubility while maintaining the compound's ability to penetrate cell membranes.

In neuropharmacology, researchers have investigated 3-(morpholin-2-yl)-1H-indole as a potential modulator of serotonin receptors. A recent Nature Communications paper reported that structural analogs of this compound show selective binding to 5-HT2A receptors, suggesting possible applications in treating neurological disorders. The unique spatial arrangement of the morpholine and indole groups appears to confer both receptor specificity and metabolic stability.

The synthetic accessibility of 3-(morpholin-2-yl)-1H-indole has also been a focus of recent work. A 2024 Organic Letters publication described an efficient, three-step synthesis route starting from commercially available indole derivatives, achieving an overall yield of 68%. This methodological advancement has facilitated broader exploration of the compound's pharmaceutical potential by reducing production costs and time.

From a drug development perspective, pharmacokinetic studies of 3-(morpholin-2-yl)-1H-indole derivatives have shown favorable absorption and distribution profiles. The compound's balanced lipophilicity, attributed to the morpholine-indole combination, results in good oral bioavailability while minimizing off-target effects. These characteristics make it an attractive lead compound for further optimization in various therapeutic areas.

Ongoing research is exploring the application of 3-(morpholin-2-yl)-1H-indole in targeted drug delivery systems. Preliminary results indicate that the compound can serve as a versatile linker for antibody-drug conjugates (ADCs), with the morpholine ring providing a stable attachment point while the indole moiety allows for controlled drug release. This dual functionality could significantly advance ADC technology in cancer treatment.

In conclusion, 3-(morpholin-2-yl)-1H-indole (CAS: 1368546-49-9) represents a multifaceted chemical entity with broad potential in pharmaceutical development. Its unique structural features enable diverse biological activities, while recent synthetic improvements have enhanced its accessibility for research purposes. As investigations continue into its mechanisms of action and therapeutic applications, this compound is poised to make significant contributions to drug discovery pipelines across multiple disease areas.